Cas no 2228332-87-2 (2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol)

• Product Name: 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol
• CAS No: 2228332-87-2
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 6326906
• PubChem ID: 165978987
• Update Time: 2025-05-20

2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol
• 2228332-87-2
• EN300-1780480

• Inchi： 1S/C7H11NOS/c1-7(2,4-9)6-3-10-5-8-6/h3,5,9H,4H2,1-2H3
• InChI Key： ZNARWZRPYJJSAD-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(C)(C)CO

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol

Comprehensive Overview of 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol (CAS No. 2228332-87-2): Properties, Applications, and Industry Insights

The chemical compound 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol (CAS No. 2228332-87-2) has garnered significant attention in recent years due to its unique structural features and potential applications across various industries. This thiazole-containing alcohol derivative combines the reactivity of a hydroxyl group with the electronic properties of a heterocyclic thiazole ring, making it a valuable intermediate in organic synthesis and material science. As researchers continue to explore novel bioactive molecules and functional materials, compounds like 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol have become subjects of intense study in both academic and industrial settings.

From a structural perspective, 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol features a central carbon atom bearing both a methyl group and the thiazolyl moiety, with a hydroxymethyl group completing the substitution pattern. This arrangement creates interesting possibilities for further chemical modifications, particularly in the development of pharmaceutical intermediates or agrochemical precursors. The presence of the 1,3-thiazole ring contributes to the compound's potential biological activity, as this heterocycle is known to participate in various biochemical interactions. Recent literature searches reveal growing interest in "thiazole derivatives in drug discovery" and "functionalized alcohols in material science," indicating the relevance of this compound to current research trends.

The synthesis of CAS No. 2228332-87-2 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods or green chemistry principles to optimize the production process, reflecting the industry's shift toward more sustainable practices. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are standard tools in contemporary chemical research. These analytical methods help researchers address common questions about "how to verify thiazole compound purity" and "characterization of complex alcohol derivatives" that frequently appear in scientific discussions.

Potential applications of 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol span multiple domains, from medicinal chemistry to advanced materials. In pharmaceutical research, the compound serves as a building block for developing targeted therapeutics, particularly in areas where heterocyclic compounds show promise. The materials science community has shown interest in its potential as a monomer or additive for creating functional polymers with specific electronic or mechanical properties. These applications align with current market trends and frequently searched terms like "smart materials from specialty chemicals" and "next-generation pharmaceutical intermediates," demonstrating the compound's relevance to cutting-edge technologies.

Safety and handling considerations for 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper chemical storage and personal protective equipment are recommended when working with this material. The compound's stability profile and physicochemical properties make it suitable for various research and industrial applications without special handling requirements, addressing common concerns about "safe handling of laboratory chemicals" that frequently appear in safety-related searches.

Market availability and sourcing of CAS No. 2228332-87-2 have expanded in recent years, with several specialty chemical suppliers offering the compound in various quantities and purity grades. The growing demand reflects its increasing importance in research and development activities. Industry analysts note particular interest from companies working on "innovative chemical solutions" and "custom synthesis projects," key phrases that dominate current market analyses. As the chemical industry continues to evolve, compounds like 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol are likely to see expanded applications and improved synthetic methodologies.

Future research directions for 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol may include exploration of its biological activity, optimization of synthetic routes, and development of novel derivatives with enhanced properties. The scientific community's growing focus on "structure-activity relationships" and "molecular design" suggests that this compound could play a role in addressing current challenges in multiple fields. Additionally, its potential in catalysis and asymmetric synthesis warrants further investigation, particularly in light of recent advances in these areas.

In conclusion, 2-methyl-2-(1,3-thiazol-4-yl)propan-1-ol (CAS No. 2228332-87-2) represents an interesting and versatile chemical entity with significant potential across various scientific and industrial domains. Its unique combination of a thiazole heterocycle and alcohol functionality makes it a valuable tool for researchers and a promising candidate for numerous applications. As interest in specialty chemicals and functional intermediates continues to grow, this compound is well-positioned to contribute to advancements in multiple fields, from healthcare to advanced materials technology.